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Compound of Interest

Compound Name: Rhenium boride

CAS No.: 12355-99-6

Cat. No.: B082543

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the

effect of impurities on the hardness of Rhenium boride (ReB₂).

Frequently Asked Questions (FAQs)
Q1: What is the expected Vickers hardness of pure Rhenium boride?

The Vickers hardness of pure Rhenium boride (ReB₂) can vary depending on the applied load

during measurement. At a low applied load of 0.49 N, the hardness is reported to be in the

superhard regime, with values around 40.3 GPa to 40.5 GPa.[1][2][3] However, at higher loads,

such as 4.9 N, the measured hardness is lower, around 29.3 GPa to 31 GPa.[2][3] It is crucial

to consider the load dependence when comparing hardness values.

Q2: How do metallic impurities affect the hardness of Rhenium boride?

The introduction of certain metallic impurities, forming solid solutions, can significantly enhance

the hardness of Rhenium boride. Specifically, the substitution of Rhenium with small
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percentages of Osmium (Os), Ruthenium (Ru), or Tungsten (W) has been shown to increase

the Vickers hardness.

Q3: Is there a significant difference in the hardening effect between different metallic

impurities?

Yes, the degree of hardness enhancement varies depending on the impurity. For instance, at a

2 at. % substitution, Osmium increases the hardness of ReB₂ more effectively than Ruthenium.

[1] Similarly, small additions of Tungsten (0.5-2 at. %) have a notable and immediate impact on

increasing the hardness.[3]

Troubleshooting Guide
Issue 1: Lower-than-expected hardness values for pure ReB₂.

Possible Cause 1: High Applied Load: As mentioned, the hardness of ReB₂ is load-

dependent. Measurements taken at higher loads (>0.49 N) will yield lower hardness values.

Troubleshooting: Ensure that hardness measurements intended to verify superhard

properties are performed at low applied loads (e.g., 0.49 N). Report the applied load

alongside the hardness value for accurate interpretation.

Possible Cause 2: Boron Stoichiometry: The hardness of Rhenium boride can be influenced

by the boron content.[2] Deviations from the ideal ReB₂ stoichiometry can lead to reduced

hardness.

Troubleshooting: Verify the stoichiometry of your sample using techniques like X-ray

Diffraction (XRD) and Energy-Dispersive X-ray Spectroscopy (EDX). During synthesis, using

a slight excess of boron can help prevent the formation of softer, rhenium-rich phases.[4][5]

Possible Cause 3: Sample Morphology and Crystallinity: Single-crystal ReB₂ exhibits higher

hardness compared to polycrystalline material.[6] The orientation of the crystal can also

affect the measured hardness, with the (002) plane showing the highest values.[2]

Troubleshooting: Characterize the morphology and crystallinity of your sample using

techniques like Scanning Electron Microscopy (SEM) and XRD. For achieving maximum

hardness, aim for the synthesis of well-formed single crystals.
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Issue 2: Inconsistent hardness measurements across a sample.

Possible Cause 1: Inhomogeneous Distribution of Impurities: If you are intentionally doping

ReB₂ with impurities, an uneven distribution can lead to variations in hardness across the

sample.

Troubleshooting: Employ synthesis methods that promote homogeneity, such as arc-melting,

and verify the distribution of the dopant using elemental mapping techniques like EDX.

Possible Cause 2: Anisotropy: ReB₂ has a hexagonal crystal structure and exhibits

considerable anisotropy in its mechanical properties.[4][6] Hardness will vary depending on

the crystallographic direction of indentation.

Troubleshooting: If possible, perform indentations on specific, well-defined crystal faces to

obtain consistent results. For polycrystalline samples, perform a sufficient number of

indentations and report the average and standard deviation to account for random grain

orientations.

Possible Cause 3: Surface Preparation: A rough or improperly prepared surface can lead to

inaccurate and inconsistent hardness readings.

Troubleshooting: Ensure the sample surface is properly polished to a mirror finish before

indentation. This minimizes the influence of surface defects on the measurement.

Data Presentation
Table 1: Effect of Metallic Impurities on the Vickers Hardness of Rhenium Boride (at 0.49 N

load)
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Material Composition Vickers Hardness (GPa)

Pure ReB₂ 40.3 ± 1.6[1]

Re₀.₉₈Ru₀.₀₂B₂ 43.0 ± 2.8[1]

Re₀.₉₈Os₀.₀₂B₂ 47.4 ± 1.5[1]

ReB₂ + 0.5 at. % W 47.8 ± 3.5[3]

ReB₂ + 1 at. % W 40.5 ± 2.8[3]

Experimental Protocols
1. Synthesis of Rhenium Boride and its Solid Solutions

A common method for synthesizing pure ReB₂ and its solid solutions with metallic impurities is

arc-melting.

Materials: High-purity elemental powders of Rhenium (99.99%), Boron (99%+), and the

desired impurity element (e.g., Osmium, Ruthenium, Tungsten).

Procedure:

The elemental powders are weighed in the desired stoichiometric ratios.

The powders are thoroughly mixed and pressed into a pellet.

The pellet is placed in a water-cooled copper hearth within an arc-melting furnace.

The furnace chamber is evacuated and backfilled with an inert gas (e.g., Argon).

A large electric current is passed through the sample to melt and react the constituents.

The resulting ingot is typically flipped and re-melted several times to ensure homogeneity.

2. Hardness Measurement

Vickers micro-indentation is a standard technique for determining the hardness of Rhenium
boride.
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Equipment: A micro-indentation hardness tester equipped with a Vickers diamond indenter.

Sample Preparation: The sample to be tested must have a flat, smooth, and highly polished

surface.

Procedure:

The sample is securely mounted on the tester's stage.

A specific load (e.g., 0.49 N for superhard measurements) is selected.

The Vickers diamond indenter is pressed into the sample surface for a set dwell time.

After the indenter is withdrawn, the two diagonals of the resulting indentation are

measured using a microscope.

The Vickers hardness (HV) is calculated from the average of the two diagonals and the

applied load.

Mandatory Visualization
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Click to download full resolution via product page

Caption: Logical flow of factors affecting Rhenium boride hardness.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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